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Compound of Interest

Compound Name: 2-Methoxy-6-methylpyridine

Cat. No.: B1310761 Get Quote

2-Methoxy-6-methylpyridine, also known by its synonym 6-Methoxy-2-picoline, is a

substituted pyridine derivative that has emerged as a crucial intermediate and building block in

modern organic synthesis.[1][2] With the CAS number 63071-03-4, this colorless to light yellow

liquid is distinguished by the presence of a methoxy group and a methyl group on the pyridine

ring, which imparts unique reactivity and solubility characteristics.[1] Its structure serves as a

valuable scaffold in the synthesis of a wide array of complex molecules, finding significant

applications in pharmaceutical development, agrochemicals, and materials science.[1][3] This

guide offers a comprehensive overview of its properties, synthesis, reactivity, and applications,

with a focus on providing actionable insights for researchers and drug development

professionals.

Physicochemical and Spectroscopic Profile
The physical properties of 2-Methoxy-6-methylpyridine are foundational to its handling,

storage, and application in various reaction conditions.

Table 1: Physicochemical Properties
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Property Value Source(s)

CAS Number 63071-03-4 [1][4]

Molecular Formula C₇H₉NO [1][4]

Molecular Weight 123.15 g/mol [1][4]

Appearance Colorless to light yellow liquid [1]

Boiling Point 142 °C (288 °F)

Density 1.038 g/cm³ at 25 °C

Refractive Index 1.4975-1.5015 @ 20 °C [5]

Solubility Slightly soluble in water. [6]

| Storage Conditions | Store at 0-8 °C in a dry, well-ventilated place. |[1][6] |

Spectroscopic Data Interpretation
A thorough understanding of the spectroscopic signature of 2-Methoxy-6-methylpyridine is

essential for reaction monitoring and product characterization.[7][8]

¹H NMR: The proton NMR spectrum is expected to show three distinct aromatic proton

signals in the range of δ 6.5-7.5 ppm. The methyl group protons (–CH₃) will appear as a

singlet around δ 2.4-2.5 ppm, and the methoxy group protons (–OCH₃) will present as a

singlet around δ 3.8-3.9 ppm.

¹³C NMR: The carbon NMR spectrum will display seven unique signals. The aromatic

carbons will resonate in the δ 110-165 ppm region, with the carbon attached to the methoxy

group (C2) and the carbon bearing the methyl group (C6) being the most deshielded. The

methyl carbon will appear around δ 20-25 ppm, and the methoxy carbon around δ 50-55

ppm.

Infrared (IR) Spectroscopy: Key vibrational bands include C-H stretching from the aromatic

ring and alkyl groups (around 2850-3100 cm⁻¹), C=C and C=N stretching vibrations

characteristic of the pyridine ring (1400-1650 cm⁻¹), and a prominent C-O stretching band for

the methoxy group (around 1000-1300 cm⁻¹).[9]
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Mass Spectrometry (MS): Electron Impact (EI-MS) will show a molecular ion (M⁺) peak at

m/z = 123, corresponding to the molecular weight of the compound.[7]

Synthesis and Chemical Reactivity
While numerous methods exist for the de novo synthesis of substituted pyridines, 2-Methoxy-
6-methylpyridine is typically prepared from readily available precursors.[10][11][12][13] Its true

value lies in its versatile reactivity, which allows for regioselective functionalization.

Core Reactivity Pathways
The electronic nature of the pyridine ring, combined with the activating methyl group, dictates

its reactivity. The primary sites for functionalization are the benzylic position of the methyl group

and the aromatic ring itself.

C₇H₉NO

Benzylic Functionalization
(at C-methyl)

 Deprotonation
 (e.g., LDA, n-BuLi)

Ring Functionalization
(Electrophilic/Nucleophilic Substitution)

 Halogenation (e.g., NBS)
 Lithium-Halogen Exchange

Benzylic Anion

 Forms nucleophile

Ring-Substituted Product

 e.g., 5-Bromo-2-methoxy-6-methylpyridine

Substituted at Methyl Group

Click to download full resolution via product page

Caption: Key reactivity pathways for 2-Methoxy-6-methylpyridine.

Studies have shown that deprotonation of the methyl group using a strong base like lithium

diisopropylamide (LDA) generates a benzylic anion.[14] This nucleophile can then react with

various electrophiles, such as aldehydes, ketones, or alkyl halides, to introduce new functional

groups.[14] Furthermore, bromination with N-bromosuccinimide (NBS) can occur on the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/Chem%20344-345%20-%20Full%20Flipped%20Spectroscopy%20-%20Handouts.pdf
https://www.benchchem.com/product/b1310761?utm_src=pdf-body
https://www.benchchem.com/product/b1310761?utm_src=pdf-body
https://www.organic-chemistry.org/synthesis/heterocycles/pyridines.shtm
https://pubs.acs.org/doi/10.1021/acs.joc.2c00576
https://pmc.ncbi.nlm.nih.gov/articles/PMC2664531/
https://denmarkgroup.web.illinois.edu/wp-content/uploads/2021/09/gm-7-15-14.pdf
https://www.benchchem.com/product/b1310761?utm_src=pdf-body-img
https://www.benchchem.com/product/b1310761?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/00397919408011740
https://www.tandfonline.com/doi/pdf/10.1080/00397919408011740
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pyridine ring, leading to intermediates like 5-bromo-2-methoxy-6-methylpyridine, which can

undergo further transformations like lithium-halogen exchange.[14]

Applications in Research and Drug Development
The unique structure of 2-Methoxy-6-methylpyridine makes it a valuable component in

several high-value applications.

A Superior Agent for Gallstone Dissolution
One of the most promising and well-documented applications is its use as a topical agent for

dissolving gallstones. Research has demonstrated its superiority over methyl-tertiary butyl

ether (MTBE), the current clinical standard.[15][16][17] The key advantages of 2-Methoxy-6-
methylpyridine (referred to as MMP in studies) include:

Higher Boiling Point: MMP has a boiling point of 156°C, significantly higher than MTBE's

55°C.[15][16] This reduces rapid evaporation and mitigates side effects like nausea and

abdominal discomfort associated with MTBE.[16]

Greater Efficacy: In both in vitro and in vivo models, MMP demonstrates significantly higher

dissolution rates for cholesterol gallstones compared to MTBE.[15]

Reduced Toxicity: Toxicological assessments indicate that MMP induces significantly less

tissue damage and apoptosis in gallbladder tissue compared to MTBE.[15]

Table 2: Comparative In Vitro Gallstone Dissolution Rates (MMP vs. MTBE)

Time (minutes) MMP Dissolution Rate (%) MTBE Dissolution Rate (%)

60 75% 56%

120 95% 69%

240 100% 82%

Data from in vitro studies on cholesterol gallstones. The difference in dissolution rates was

statistically significant (P < 0.05) at 60, 120, and 240 minutes.[15]
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Scaffold for Biologically Active Molecules
Beyond gallstone treatment, 2-Methoxy-6-methylpyridine is a key starting material for

synthesizing complex heterocyclic systems. It is used as a precursor in the synthesis of 1,6-

naphthyridin-2(1H)-ones, a class of compounds investigated for a wide range of biomedical

applications, including as antitumor agents.[18] Its role as a pharmaceutical intermediate

extends to the development of drugs targeting neurological disorders.[1]

Other Industrial Applications
The compound also finds utility in other sectors:

Agrochemicals: It is used in the formulation of pesticides and herbicides.[1]

Materials Science: Its chemical properties are leveraged in developing new polymers and

specialty coatings.[1]

Catalysis: It can be used as a catalyst in various industrial processes, including

hydrogenation and oxidation.[3]

Safety and Handling
As a laboratory chemical, 2-Methoxy-6-methylpyridine must be handled with appropriate

precautions. It is classified as a flammable liquid and vapor and can cause skin and eye

irritation.[19]

Table 3: Hazard Identification and Precautionary Statements
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Hazard Class GHS Classification
Precautionary Statements
(Examples)

Flammability
Flammable Liquid,
Category 3

P210: Keep away from
heat, sparks, open flames.
P233: Keep container
tightly closed.

Health Hazards Skin Irritation, Category 2

P280: Wear protective

gloves/eye protection. P264:

Wash skin thoroughly after

handling.[19]

Eye Irritation, Category 2A

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[19]

| | STOT - Single Exposure, Cat. 3 | P261: Avoid breathing vapors/spray. P271: Use only

outdoors or in a well-ventilated area. |

Handling Recommendations:

Work in a well-ventilated area or a chemical fume hood.[19]

Use personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat.[19]

Ground and bond containers when transferring the liquid to prevent static discharge.[19]

Store in a cool, dry place away from strong oxidizing agents and sources of ignition.[6][19]

Field-Proven Experimental Protocols
The following protocols provide validated, step-by-step methodologies for common research

applications.
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Protocol 1: Benzylic Functionalization via Deprotonation
This protocol describes the generation of the benzylic anion and subsequent reaction with an

electrophile, based on established reactivity.[14]

Objective: To synthesize 1-(2-methoxy-6-methylpyridin-yl)ethanol by reacting the benzylic anion

of 2-Methoxy-6-methylpyridine with acetaldehyde.

Materials:

2-Methoxy-6-methylpyridine

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) or Lithium Diisopropylamide (LDA)

Acetaldehyde

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)

Standard glassware for anhydrous reactions under an inert atmosphere (e.g., Argon or

Nitrogen)

Procedure:

Set up a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, a

dropping funnel, and an inert gas inlet.

Dissolve 2-Methoxy-6-methylpyridine (1.0 eq) in anhydrous THF.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add a solution of LDA (1.1 eq) or n-BuLi (1.1 eq) dropwise, maintaining the

temperature at -78 °C. A deep red coloration may develop, indicating anion formation.

Stir the mixture at -78 °C for 40-60 minutes.
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Add acetaldehyde (1.2 eq) dropwise to the anion solution. The color should dissipate.

Continue stirring at -78 °C for 30 minutes, then allow the reaction to slowly warm to room

temperature.

Quench the reaction by adding saturated aqueous NH₄Cl.

Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether).

Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under

reduced pressure.

Purify the crude product via flash column chromatography to yield the desired alcohol.

Caption: Workflow for benzylic functionalization protocol.

Protocol 2: In Vitro Gallstone Dissolution Efficacy Assay
This protocol outlines a self-validating system to compare the dissolution efficacy of 2-
Methoxy-6-methylpyridine against a control.[15][17]

Objective: To quantify and compare the dissolution rate of human cholesterol gallstones using

2-Methoxy-6-methylpyridine (MMP) and a control solvent (e.g., MTBE).

Materials:

Human cholesterol gallstones (obtained with ethical approval).[16]

2-Methoxy-6-methylpyridine (Test Agent).

Methyl-tertiary butyl ether (MTBE) (Control Agent).

Glass containers or vials.

Shaking incubator or water bath set to 37 °C.

Analytical balance.

Timer.
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Procedure:

Collect and dry human cholesterol gallstones to a constant weight. Record the initial dry

weight (W_initial) of each stone.

Place one pre-weighed gallstone into each of several labeled glass vials.

Add a standardized volume of MMP to the 'Test' group vials and an equal volume of MTBE to

the 'Control' group vials, ensuring the stones are fully submerged.

Place the vials in a shaking incubator at 37 °C to simulate physiological conditions.

At predetermined time points (e.g., 30, 60, 120, 240 minutes), remove the designated vials

from each group.

Carefully retrieve the remaining stone fragments, rinse them, and dry them completely to a

constant weight. Record this final dry weight (W_final).

Calculate the percentage of dissolution for each stone using the formula: Dissolution (%) =

[(W_initial - W_final) / W_initial] x 100

Compare the mean dissolution percentages between the MMP and MTBE groups at each

time point using appropriate statistical analysis (e.g., t-test).

Caption: Workflow for the in vitro gallstone dissolution assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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